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Compound of Interest

Compound Name: Aflatoxin G2-13C17

CAS No.: 1217462-49-1

Cat. No.: B1514405 Get Quote

Application Note: Precision Quantitation of Aflatoxin G2 in Complex Food Matrices via Isotope

Dilution LC-MS/MS

Executive Summary: The Matrix Challenge
Quantifying Aflatoxin G2 (AFG2) in food matrices (nuts, cereals, spices) is notoriously difficult

due to signal suppression in Electrospray Ionization (ESI). Co-eluting matrix components

(lipids, pigments) compete for charge in the source, often reducing the analyte signal by 40–

80%. Traditional external calibration fails here, leading to false negatives and regulatory non-

compliance.

This protocol utilizes Isotope Dilution Mass Spectrometry (IDMS) with a uniformly labeled U-[

C

]-Aflatoxin G2 internal standard. Because the

C-analog is chemically identical to the native toxin but distinguishable by mass, it co-elutes
perfectly and experiences the exact same suppression. The ratio of Native/IS response
remains constant regardless of matrix effects, providing a self-correcting quantification system.

Regulatory & Safety Context
Toxicity: AFG2 is a hepatocarcinogenic mycotoxin produced by Aspergillus parasiticus. It is

classified as a Group 1 Carcinogen by IARC.[1]
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EU Limits (EC 1881/2006 & EU 2023/915):

Total Aflatoxins (B1+B2+G1+G2): 4.0 µg/kg (processed cereals/nuts).

Aflatoxin B1 alone: 2.0 µg/kg.

Implication: The method LOQ (Limit of Quantitation) for AFG2 must be

0.5 µg/kg to ensure the sum total is accurate.

Experimental Workflow
The following diagram illustrates the "Dilute-and-Shoot" workflow, optimized for high throughput

while relying on the

C-IS for accuracy.
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Figure 1: IDMS Workflow. The Internal Standard (green node) is added to the extract before

filtration to correct for any volumetric errors or adsorption losses during the final prep stages.

Materials & Reagents
Native Standard: Aflatoxin G2 (Solid or solution), >98% purity.

Internal Standard (IS): U-[

C

]-Aflatoxin G2 (e.g., Biopure, Supelco).

Note: Do not use Deuterated (

H) standards if
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C is available. Deuterium can suffer from Hydrogen/Deuterium exchange and slight
retention time shifts (Isotope Effect), causing the IS to elute slightly earlier than the
analyte, missing the matrix suppression window.

Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Ammonium

Acetate.

Extraction Solvent: ACN:Water:Formic Acid (50:49:1 v/v/v).

Detailed Protocol
Step 1: Sample Preparation (Slurry Method)
Mycotoxins occur in "hotspots" (e.g., one moldy nut in a kilogram).

Grind the entire laboratory sample (e.g., 1 kg) to a fine powder (<500 µm).

Slurry Mixing: Mix the powder with water (ratio 1:1 or 1:2) and blend at high speed to create

a uniform slurry. This ensures the analytical subsample is representative.

Step 2: Extraction
Weigh 5.0 g of the slurry into a 50 mL centrifuge tube.

Add 20 mL of Extraction Solvent (50% ACN / 1% Formic Acid).

Shake vigorously for 30 minutes (mechanical shaker).

Centrifuge at 4,000 x g for 10 minutes.

Step 3: Internal Standard Addition (The IDMS Step)
Transfer 490 µL of the supernatant into an amber HPLC vial (Aflatoxins are light-sensitive).

Add 10 µL of the U-[

C

]-AFG2 working solution (e.g., 1 µg/mL).
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Vortex for 10 seconds.

Optional: If the sample is cloudy, filter through a 0.2 µm PTFE syringe filter directly into the

vial insert.

Step 4: LC-MS/MS Parameters
Column: C18 (e.g., Agilent ZORBAX Eclipse Plus or Waters BEH), 2.1 x 100 mm, 1.8 µm.

Mobile Phase A: 5 mM Ammonium Acetate + 0.1% Formic Acid in Water.

Mobile Phase B: Methanol.[2][3][4]

Flow Rate: 0.3 mL/min.

Injection Vol: 2–5 µL.

Gradient:

Time (min) % B

0.0 10

1.0 10

6.0 95

8.0 95

8.1 10

| 10.0 | 10 |

Mass Spectrometry Configuration (MRM)
The selection of transitions is critical. AFG2 commonly loses a lactone ring fragment during

collision-induced dissociation (CID).

Table 1: MRM Transitions
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Type
Collision
Energy (V)

Rationale

Native AFG2 331.1 [M+H] 245.1 Quantifier 30

Loss of C

H

O

(86 Da)

189.0 Qualifier 45
Deep

fragmentation

C

-AFG2

348.1 [M+H] 259.1 IS Quant 30

Loss of

C

H

O

(90 Da)*

Technical Note: The mass shift for the IS precursor is +17 Da (17 carbons). The fragment at

m/z 245 retains 13 carbons (17 total minus 4 lost in the neutral fragment). Therefore, the IS

fragment mass is

or

depending on exact fragmentation pathway. Always verify the IS product ion by running a
product ion scan of the pure IS standard.

Data Processing: The IDMS Equation
Do not use absolute peak areas. Calculate the Response Ratio (RR) for every point in your

calibration curve and your samples.

Calibration Curve: Plot

(y-axis) vs. Concentration (x-axis). Result Calculation:
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Why this works: If the matrix suppresses the Native AFG2 signal by 50%, it will also suppress

the

C-IS signal by exactly 50%. The ratio (

) remains unchanged, yielding the correct concentration.

Method Validation Criteria
To ensure trustworthiness (E-E-A-T), the method must meet these performance metrics:

Linearity:

for the ratio-based curve.

Recovery: 80–120% (Corrected by IS).

Precision (RSD): <15%.[5]

Matrix Effect (ME): Calculated as:

With

C-IS, the "Relative Matrix Effect" (difference between Native and IS suppression) should be
<5%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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